1-(4-Nitrophenyl)pentan-1-one
Overview
Description
1-(4-Nitrophenyl)pentan-1-one is a chemical compound with the molecular formula C11H13NO3 . It is a nitro compound that is used in various chemical reactions and studies .
Synthesis Analysis
The synthesis of 1-(4-Nitrophenyl)pentan-1-one can be achieved through various methods. One such method involves the catalytic reduction of 4-nitrophenol by nanostructured materials . This reaction has been used as a benchmark to assess the activity of the nanostructured materials .Molecular Structure Analysis
The molecular structure of 1-(4-Nitrophenyl)pentan-1-one consists of a pentan-1-one group attached to a 4-nitrophenyl group . The exact structure can be determined using various spectroscopic techniques.Chemical Reactions Analysis
1-(4-Nitrophenyl)pentan-1-one can undergo various chemical reactions. For instance, it can be reduced by nanostructured materials in the presence of reducing agents . This reduction reaction is considered a universally accepted model catalytic reaction .Scientific Research Applications
Chemical Structure and Transformations
- Shift of Nitro Group in Phenylhydrazo-β-diketone : 1-(4-Nitrophenyl)pentan-1-one was involved in a study where an unusual shift of a nitro group from the para to meta position was observed under specific conditions. This shift has implications in the synthesis of polymeric potassium and nickel(II) compounds with unique 3D networks (Kopylovich et al., 2011).
Hydrogen Bonding in Derivatives
- Hydrogen Bonding in Derivatives : A study examined derivatives of pentane-2,4-dione, including 3-(4-nitrophenyl), highlighting the significance of hydrogen bonding in these compounds. The study provided insights into the potential energy well of this type of bond (Emsley et al., 1989).
Organocatalysis
- Enantioselective Synthesis : In a study focused on organocatalysis, 4-aryl-5-nitro-pentan-2-ones, including derivatives of 1-(4-Nitrophenyl)pentan-1-one, were synthesized enantioselectively. This study has implications for producing optically active compounds in medicinal chemistry (Szántó et al., 2008).
Reaction Mechanisms
- Solvolysis and Reaction Pathways : A study investigated the solvolysis of a related compound, 4-chloro-4-(4′-nitrophenyl)pentan-2-one, revealing complex reaction pathways including alcohol formation and elimination reactions. This research provides insight into reaction mechanisms and kinetics (Zeng & Thibblin, 2002).
Mass Spectrometry Analysis
- Characterization by Mass Spectrometry : The electron ionization mass spectrometry (EIMS) of compounds including 4-(nitrophenylamino)pent-3-en-2-ones was studied, revealing characteristic fragmentation patterns. This research aids in the understanding of mass spectrometric analysis of such compounds (Frański et al., 2003).
Catalytic Applications
- Catalysis in Organic Reactions : A study explored the use of 3-(2-hydroxy-4-nitrophenylhydrazo)pentane-2,4-dione, a related compound, in catalyzing peroxidative oxidation and aerobic TEMPO-mediated selective oxidation reactions. This research demonstrates the potential of azoderivatives of β-diketones in catalysis (Mahmudov et al., 2010).
Future Directions
properties
IUPAC Name |
1-(4-nitrophenyl)pentan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-2-3-4-11(13)9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQCRSKSCUSXMJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)C1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70448819 |
Source
|
| Record name | 1-(4-nitrophenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70448819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Nitrophenyl)pentan-1-one | |
CAS RN |
22857-30-3 |
Source
|
| Record name | 1-(4-nitrophenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70448819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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